Cas no 200575-16-2 (5-(Chlorosulfonyl)-2-ethoxybenzoic acid)

• Product Name: 5-(Chlorosulfonyl)-2-ethoxybenzoic acid
• CAS No: 200575-16-2
• MF: C₉H₉ClO₅S
• MW: 264.682760953903
• MDL: MFCD09701452
• CID: 239515
• PubChem ID: 11380071
• Update Time: 2025-06-18

5-(Chlorosulfonyl)-2-ethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chlorosulfonyl)-2-ethoxybenzoic acid
• 5-Chlorosulfonyl-2-ethoxybenzoic acid
• Benzoicacid, 5-(chlorosulfonyl)-2-ethoxy-
• 2-ethoxy-5-chlorosulfonylbenzoic acid
• 2-ethoxy-5-chlorosulphonyl-benzoic acid
• 5-chlorosulphonyl-2-ethoxy benzoic acid
• Benzoic acid, 5-(chlorosulfonyl)-2-ethoxy-
• UHNRCKXZRULNSC-UHFFFAOYSA-N
• 0309AB
• 5-Chlorosulphonyl-2-ethoxybenzoic acid
• 5- Chlorosulfonyl-2-ethoxybenzoic acid
• NE14285
• Benzoicacid, 5-(chlorosulfonyl)-2-eth
• CK2170
• 5-(Chlorosulfonyl)-2-ethoxybenzoicacid
• MFCD09701452
• EN300-37482
• DTXSID40464127
• 200575-16-2
• SCHEMBL4268302
• AKOS009266268
• Z361880958
• FT-0689904
• A852777
• CS-W006925
• SY107940
• DS-18637
• ALBB-030424

• MDL： MFCD09701452
• Inchi： 1S/C9H9ClO5S/c1-2-15-8-4-3-6(16(10,13)14)5-7(8)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： UHNRCKXZRULNSC-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C(=O)O)C=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 263.98600
• Monoisotopic Mass: 263.9859223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89

Experimental Properties

• Density: 1.477
• Boiling Point: 446.5°C at 760 mmHg
• Flash Point: 223.8 °C
• PSA: 89.05000
• LogP: 2.79180

5-(Chlorosulfonyl)-2-ethoxybenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 5-(Chlorosulfonyl)-2-ethoxybenzoic acid

5-(Chlorosulfonyl)-2-ethoxybenzoic acid (CAS No. 200575-16-2): A Comprehensive Overview

5-(Chlorosulfonyl)-2-ethoxybenzoic acid (CAS No. 200575-16-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique functional groups, offers a wide range of applications, from pharmaceutical development to advanced material synthesis. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, and potential applications of 5-(Chlorosulfonyl)-2-ethoxybenzoic acid, supported by the latest research findings.

The chemical structure of 5-(Chlorosulfonyl)-2-ethoxybenzoic acid is defined by its molecular formula, C₉H₉ClO₅S. The presence of a chlorosulfonyl group (-SO₂Cl) and an ethoxy group (-OCH₂CH₃) on the benzene ring imparts unique chemical properties to this compound. The chlorosulfonyl group is highly reactive and can participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of synthesis, 5-(Chlorosulfonyl)-2-ethoxybenzoic acid can be prepared through several routes. One common method involves the reaction of 2-ethoxybenzoic acid with chlorosulfonic acid (ClSO₃H). This reaction typically proceeds under carefully controlled conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using catalytic systems that minimize waste and reduce energy consumption.

The reactivity of the chlorosulfonyl group in 5-(Chlorosulfonyl)-2-ethoxybenzoic acid makes it an attractive candidate for various chemical transformations. For instance, it can undergo nucleophilic substitution reactions with amines to form sulfonamides, which are important intermediates in the synthesis of pharmaceuticals. Additionally, the ethoxy group can be selectively modified through esterification or etherification reactions, further expanding the utility of this compound.

In the realm of medicinal chemistry, 5-(Chlorosulfonyl)-2-ethoxybenzoic acid has shown promise as a starting material for the development of new drugs. Recent studies have explored its potential as a scaffold for designing compounds with anti-inflammatory and anti-cancer properties. For example, researchers at the University of California have synthesized derivatives of 5-(Chlorosulfonyl)-2-ethoxybenzoic acid that exhibit potent inhibitory effects on specific enzymes involved in cancer cell proliferation. These findings highlight the potential of this compound in drug discovery and development.

Beyond pharmaceutical applications, 5-(Chlorosulfonyl)-2-ethoxybenzoic acid has also found use in materials science. Its unique chemical properties make it suitable for the synthesis of functional polymers and coatings. For instance, researchers at MIT have developed polymer-based materials using 5-(Chlorosulfonyl)-2-ethoxybenzoic acid-derived monomers that exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics and aerospace engineering.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the biodegradability and toxicity of 5-(Chlorosulfonyl)-2-ethoxybenzoic acid have shown that it can be safely handled and disposed of under appropriate conditions. However, ongoing research is focused on optimizing its synthesis and use to minimize any potential environmental risks.

In conclusion, 5-(Chlorosulfonyl)-2-ethoxybenzoic acid (CAS No. 200575-16-2) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and reactivity make it a valuable intermediate in pharmaceutical development and materials science. As research continues to advance, we can expect to see even more innovative applications for this versatile compound.